Cas no 62557-95-3 (1-Butanone, 3-(4-methylphenyl)-1-phenyl-)

• Product Name: 1-Butanone, 3-(4-methylphenyl)-1-phenyl-
• CAS No: 62557-95-3
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 440262
• PubChem ID: 12330439
• Update Time: 2025-04-19

1-Butanone, 3-(4-methylphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 3-(4-methylphenyl)-1-phenyl-
• 3-(4-methylphenyl)-1-phenylbutan-1-one
• DTXSID00490487
• 62557-95-3

• Inchi： 1S/C17H18O/c1-13-8-10-15(11-9-13)14(2)12-17(18)16-6-4-3-5-7-16/h3-11,14H,12H2,1-2H3
• InChI Key： WQCMLLAXVCVZEB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 238.13584
• Monoisotopic Mass: 238.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07